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Compound of Interest

Compound Name: 6-Oxoheptanoic acid

Cat. No.: B047756

This technical guide provides a comprehensive overview of the core physicochemical
properties of 6-Oxoheptanoic acid, tailored for researchers, scientists, and professionals in
drug development. This document presents quantitative data in a structured format, details
relevant experimental methodologies, and includes visualizations to illustrate key concepts and
workflows.

Core Physicochemical Properties

6-Oxoheptanoic acid, also known as 5-acetylvaleric acid, is a keto acid with the linear formula
CH3CO(CH2)sCO2zH. It serves as a versatile building block in organic synthesis. A summary of
its key physicochemical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula C7H1203 [1112]
Molecular Weight 144.17 g/mol [1]12]

CAS Number 3128-07-2 [1]
Appearance Solid

Melting Point 32-37 °C [3]

Boiling Point 158-162 °C at 9 mmHg

Density 1.059 g/mL at 25 °C

pKa (Predicted) 4.69+0.10

Solubility Soluble in water, alcohols, and 4]

ethers.

logP (Octanol-Water Partition

Coefficient)

Data not readily available in

experimental literature.

Experimental Protocols

The following sections detail the generalized experimental protocols for determining the key

physicochemical properties of a solid organic acid like 6-Oxoheptanoic acid.

Determination of Melting Point

The melting point of 6-Oxoheptanoic acid can be determined using a capillary melting point

apparatus.

Procedure:

o Asmall, finely powdered sample of 6-Oxoheptanoic acid is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded as
the end of the melting range.

A sharp melting range (typically < 1 °C) is indicative of a pure compound.

Determination of Boiling Point

The boiling point of 6-Oxoheptanoic acid is determined at a reduced pressure due to its
relatively high boiling point at atmospheric pressure, which could lead to decomposition.

Procedure:

A small amount of 6-Oxoheptanoic acid is placed in a small test tube or distillation flask.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The apparatus is connected to a vacuum source, and the pressure is lowered to the desired
value (e.g., 9 mmHg).

o The sample is heated gently and stirred continuously.
e As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.
e The heat source is then removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
This occurs when the vapor pressure of the liquid equals the pressure of the system.

Determination of Solubility

The solubility of 6-Oxoheptanoic acid can be qualitatively assessed in various solvents.

Procedure:
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» Approximately 0.1 g of 6-Oxoheptanoic acid is added to a test tube containing 1 mL of the
solvent (e.g., water, ethanol, diethyl ether).

e The mixture is agitated vigorously for 1-2 minutes.
¢ Visual inspection determines if the solid has completely dissolved.

« If the substance dissolves, it is classified as soluble in that solvent. If a significant amount of
solid remains, it is classified as insoluble. For intermediate cases, it can be classified as
partially soluble.

e Due to its carboxylic acid group, its solubility in agueous basic solutions (e.g., 5% sodium
bicarbonate or 5% sodium hydroxide) can also be tested, where it is expected to be soluble
due to salt formation.

Visualizations

The following diagrams, created using the DOT language, illustrate a general workflow for
characterizing a solid organic acid and the role of 6-Oxoheptanoic acid as a linker in
bioconjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 6-Oxoheptanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047756#physicochemical-properties-of-6-
oxoheptanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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